Cas no 211682-21-2 ((3S)-1,3-dimethyl-2,5-Pyrrolidinedione)

• Product Name: (3S)-1,3-dimethyl-2,5-Pyrrolidinedione
• CAS No: 211682-21-2
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 911232
• PubChem ID: 12991007
• Update Time: 2025-04-19

(3S)-1,3-dimethyl-2,5-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• (3S)-1,3-dimethyl-2,5-Pyrrolidinedione
• (3S)-1,3-dimethylpyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione,1,3-dimethyl-,(3S)-(9CI)
• (3S)-1,3-dimethyl-2,5-pyrrolidindione
• 2,5-Pyrrolidinedione, 1,3-dimethyl-, (3S)-
• AG-E-55284
• CTK0J7925
• SureCN4181392
• 211682-21-2
• SCHEMBL4181392
• NIXKACOKLPRDMY-BYPYZUCNSA-N

• Inchi： 1S/C6H9NO2/c1-4-3-5(8)7(2)6(4)9/h4H,3H2,1-2H3/t4-/m0/s1
• InChI Key： NIXKACOKLPRDMY-BYPYZUCNSA-N
• SMILES： O=C1[C@@H](C)CC(N1C)=O

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: -0.05090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides